Cas no 1401668-51-6 ((S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one)

• Product Name: (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one
• CAS No: 1401668-51-6
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 2158585
• Update Time: 2025-05-20

(S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-((r)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one
• (S)-2-Amino-1-((R)-3-(dimethylamino)pyrrolidin-1-yl)propan-1-one
• AM97923
• (S)-2-Amino-1-((R)-3-dimethylaminopyrrolidin-1-yl)propan-1-one
• (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one

• Inchi： 1S/C9H19N3O/c1-7(10)9(13)12-5-4-8(6-12)11(2)3/h7-8H,4-6,10H2,1-3H3/t7-,8+/m0/s1
• InChI Key： CLGAHSYZQGFOHM-JGVFFNPUSA-N
• SMILES： O=C([C@H](C)N)N1CC[C@H](C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one

Comprehensive Overview of (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one (CAS No. 1401668-51-6)

(S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one (CAS No. 1401668-51-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as (S)-APDP, is a derivative of proline and dimethylamine, and its unique stereochemistry and functional groups make it a valuable candidate for various drug development projects.

The chemical structure of (S)-APDP consists of an amino acid backbone with a chiral center at the α-carbon, coupled with a substituted pyrrolidine ring. The presence of the dimethylamino group on the pyrrolidine ring imparts significant biological activity, making this compound a subject of extensive study in both academic and industrial settings. The compound's chirality is crucial for its biological activity, as enantiomers often exhibit different pharmacological properties.

Recent research has highlighted the potential of (S)-APDP in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that (S)-APDP can modulate the activity of certain neurotransmitter receptors, such as the N-methyl-D-aspartate (NMDA) receptor, which plays a critical role in synaptic plasticity and learning processes. This modulation can potentially alleviate symptoms associated with conditions like Alzheimer's disease and schizophrenia.

In addition to its neurological applications, (S)-APDP has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (S)-APDP could be a promising candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (S)-APDP has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. Additionally, the compound's low toxicity and high stability contribute to its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-APDP in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In terms of synthetic methods, several efficient routes have been developed to produce (S)-APDP. One common approach involves the asymmetric synthesis of the chiral centers using catalytic asymmetric hydrogenation or enzymatic resolution techniques. These methods ensure high enantiomeric purity, which is essential for maintaining the desired biological activity.

The potential applications of (S)-APDP extend beyond traditional pharmaceuticals. The compound's unique properties make it a valuable tool in chemical biology research, where it can be used to probe specific biological pathways and mechanisms. For example, researchers have utilized (S)-APDP to study protein-protein interactions and signal transduction pathways, providing insights into complex cellular processes.

In conclusion, (S)-2-Amino-1-((R)-3-dimethylamino-pyrrolidin-1-yl)-propan-1-one (CAS No. 1401668-51-6), or (S)-APDP, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and low toxicity make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in the treatment of various diseases.